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Compound of Interest

Compound Name: 3(2H)-Pyridazinone

Cat. No.: B189419

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides comprehensive guidance on the personal
protective equipment (PPE), operational procedures, and disposal plans for 3(2H)-
Pyridazinone, a versatile heterocyclic compound used in the synthesis of pharmaceuticals and
agrochemicals.[1][2] Adherence to these protocols is crucial for ensuring personal safety and
environmental compliance.

Chemical Identifier:

Name: 3(2H)-Pyridazinone

Synonyms: pyridazin-3(2H)-one, pyridazin-3-ol[3]

CAS Number: 504-30-3][3]

Molecular Formula: C4H4N20][3]

Molecular Weight: 96.09 g/mol [4]

Hazard Summary: 3(2H)-Pyridazinone is classified as a hazardous substance with the
following primary concerns:

» Skin Irritation (Category 2): Causes skin irritation.[3][4]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[3][4]
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o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[3][4]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 3(2H)-Pyridazinone. Thicker
gloves generally offer better protection, and polyvinyl chloride (PVC) gloves are not
recommended due to poor chemical resistance.[5]
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o _ Specifications & Best
Situation Required PPE ]
Practices

Gloves: Wear durable,
chemical-resistant gauntlet
gloves that extend up the
forearm.[6] Consider double-
) ) gloving for added protection.[7]
) ) o » Chemical-resistant glovesse )
Routine Handling (weighing, ) Wash the outside of gloves
) Lab coate Safety glasses with
transfers in a fume hood) ) ) before removal.[6]Lab Coat:
side shields or goggles

Standard laboratory coat.Eye
Protection: Safety glasses are
a minimum; goggles are
recommended if there is a

splash risk.[5]

Gloves: As above.
Contaminated outer gloves
should be removed and

disposed of immediately.

¢ Chemical-resistant gloves [5]Gown: A chemical-resistant
Operations with High Splash or  (double-gloved)s Chemical- gown should be worn over the
Dust Potential resistant gowne Face shield lab coat. Change every four
and safety goggles hours or if splashed.

[5]Face/Eye Protection: A face
shield worn over safety
goggles offers the best

protection against splashes.[5]
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Gloves & Gown: As

above.Face/Eye Protection: As

* Chemical-resistant gloves above.Respirator: For large
(double-gloved)s Chemical- spills or significant dust
) resistant gown or coverallse generation, a chemical
Spill Cleanup Face shield and safety cartridge-type respirator is
gogglese Appropriate required. An N-95 or N-100
respiratory protection particle mask may be sufficient

for smaller spills with low dust.

[5]

Operational Plan: From Receipt to Experiment

This step-by-step guide outlines the safe handling procedures for 3(2H)-Pyridazinone within a
laboratory setting.

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any damage or leaks.

e Store in a cool, dry, well-ventilated area away from incompatible materials.[3] The
recommended storage temperature is between 2-8°C.[1][2]

o Keep the container tightly closed and store in a locked-up area.[3]
2. Preparation and Handling:

» All handling of 3(2H)-Pyridazinone should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[8]

» Before handling, ensure all necessary PPE is donned correctly.
» Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in the handling area.[9]
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3. In Case of Exposure:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3]

« If on Skin: Immediately wash with plenty of water. If skin irritation occurs, get medical help.[3]
Remove and wash contaminated clothing before reuse.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[3]

« If Swallowed: Rinse mouth and get medical help.[9]

Disposal Plan

Dispose of 3(2H)-Pyridazinone and its contaminated materials as hazardous chemical waste
in accordance with all local, state, and federal regulations.[3][8]

=

. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for 3(2H)-Pyridazinone
waste.

» Carefully transfer all waste, including contaminated consumables like pipette tips, weighing
paper, and gloves, into this container.[8]

2. Decontamination of Equipment:

e Thoroughly decontaminate any non-disposable equipment that has come into contact with
the chemical.

e Use an appropriate solvent such as ethanol or isopropanol, followed by a thorough wash
with soap and water.[8]

o Dispose of all contaminated cleaning materials as hazardous waste.[8]

3. Spill Management:
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 In the event of a spill, evacuate the immediate area and ensure proper ventilation.[8]
» Contain the spill using an inert absorbent material like sand or vermiculite.[8]

o Carefully collect the absorbed material and place it into the designated hazardous waste

container.[8]
o Clean the spill area thoroughly.
4. Final Disposal:
e Securely seal the hazardous waste container.

» Arrange for disposal through your institution's environmental health and safety office or a
licensed hazardous waste disposal company.
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Caption: Workflow for the safe handling and disposal of 3(2H)-Pyridazinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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